Methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride

• IUPAC Name: methyl (2R,3S)-2-methylmorpholine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-5-6(7(9)10-2)8-3-4-11-5;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6+;/m1./s1
• InChI Key: MKEFQXMASBWRKS-IBTYICNHSA-N
• Canonical SMILES: CC1C(NCCO1)C(=O)OC.Cl
• Isomeric SMILES: C[C@@H]1[C@H](NCCO1)C(=O)OC.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

Methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride likely belongs to the class of organic compounds known as morpholines, which are heterocyclic compounds containing a ring of five carbon atoms, and one nitrogen atom, with two of the carbon atoms being part of a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be expected to contain a morpholine ring, a methyl group attached to one of the carbons of the ring, and a methyl ester group attached to another carbon of the ring. The (2R,3S) notation indicates the configuration of these substituents around the ring.

Chemical Reactions Analysis

As a morpholine derivative, this compound could potentially undergo a variety of chemical reactions, including nucleophilic substitutions, eliminations, and additions. The presence of the ester group could also allow for reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its morpholine ring and ester group. It would likely be a solid at room temperature, and soluble in polar solvents due to the presence of the polar morpholine ring and ester group.

Scientific Research Applications

Xylan Derivatives and Their Application Potential

Xylan, a biopolymer, undergoes chemical modification to produce ethers and esters with specific properties. These modifications are achieved through reactions with various chemicals, including sodium monochloroacetate and 2,3-epoxypropyltrimethylammonium chloride, leading to products with potential applications in drug delivery, paper strength additives, flocculation aids, and antimicrobial agents. Advanced analytical techniques, such as NMR spectroscopy and HPLC, are crucial in understanding the structure-property relationships of these xylan derivatives (Petzold-Welcke et al., 2014).

Sorption of Herbicides to Soil and Minerals

The review on the sorption of 2,4-D and other phenoxy herbicides to soil, organic matter, and minerals provides critical insights into the environmental behavior of these chemicals. It highlights the relevance of soil parameters like pH, organic carbon content, and iron oxides in understanding the sorption processes, which is essential for assessing the environmental impact and management of herbicide contamination (Werner et al., 2012).